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Compound of Interest

Compound Name: 3-Oxobutanenitrile

Cat. No.: B1585553 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Content: This guide provides a comprehensive overview of 3-oxobutanenitrile, a pivotal

intermediate in organic synthesis. It covers its historical discovery, detailed chemical and

physical properties, established and modern synthetic protocols, and its significant role in the

development of pharmaceuticals and other functional molecules.

Introduction
3-Oxobutanenitrile, also known as acetoacetonitrile or cyanoacetone, is an organic compound

featuring both a ketone and a nitrile functional group.[1] Its chemical structure, possessing a

reactive methylene group flanked by two electron-withdrawing groups, makes it a highly

versatile building block in synthetic chemistry.[2] This bifunctionality allows it to participate in a

wide range of chemical transformations, including cyclization, condensation, and nucleophilic

addition reactions.[1][2] Consequently, 3-oxobutanenitrile is a valuable precursor for the

synthesis of a diverse array of heterocyclic compounds, which are foundational structures in

many pharmaceuticals and agrochemicals.[3][4]

Discovery and History of Synthesis
The synthesis of β-ketonitriles, the class of compounds to which 3-oxobutanenitrile belongs,

dates back to early studies on the acylation of nitrile anions.[5] Initial methods involved the
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condensation of esters with nitriles using bases like sodium methoxide and sodium ethoxide.[5]

The reaction was later found to be more efficient with stronger bases such as sodium amide.[5]

A significant advancement in the synthesis of β-ketonitriles was the use of sodium hydride

(NaH), which avoids some of the reversible reactions and side products associated with weaker

bases.[2][6] This method allows for higher reaction efficiency, especially at the elevated

temperatures required for less acidic nitriles.[2] More contemporary methods have employed

potassium tert-butoxide (KOt-Bu) as an inexpensive and effective base for the acylation of

acetonitrile with esters and lactones, further greening the process.[5][7]

Historically, a common industrial route to 3-oxobutanenitrile involves the hydrolysis of β-

aminocrotononitrile, a method favored for its efficiency and the availability of the starting

material.[2][3] The evolution of synthetic methods reflects a continuous drive towards higher

yields, milder reaction conditions, and greater substrate scope, solidifying the importance of β-

ketonitriles in organic synthesis.

Chemical and Physical Properties
3-Oxobutanenitrile is typically a colorless to pale yellow liquid with a distinct, fruity odor.[1][8]

It is slightly soluble in water but shows good solubility in polar organic solvents.[1][9]

Quantitative Data
The key physical and chemical properties of 3-oxobutanenitrile are summarized in the table

below.
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Property Value Reference(s)

CAS Number 2469-99-0 [1][3][9][10]

Molecular Formula C₄H₅NO [1][9][10]

Molecular Weight 83.09 g/mol [9][10]

Boiling Point
120–125 °C (101.3 kPa); 92-

94 °C (10 mmHg)
[3][9]

Density 0.976 g/cm³ (Predicted) [11]

Refractive Index 1.4285 [9][11]

pKa 10.31 ± 0.10 (Predicted) [11]

Appearance Colorless to pale yellow liquid [1]

Solubility Slightly soluble in water [3][9]

Keto-Enol Tautomerism
Like other β-dicarbonyl compounds, 3-oxobutanenitrile exists as an equilibrium mixture of two

tautomeric forms: the keto form and the enol form.[12][13][14] This equilibrium is a fundamental

characteristic that dictates its reactivity. The interconversion involves the migration of a proton

and the shifting of bonding electrons.[14]

The stability of the tautomers and the position of the equilibrium are significantly influenced by

the solvent.[12][15] In many cases, the enol form is stabilized by the formation of an

intramolecular hydrogen bond.[14] The keto-nitrile form is generally the most stable tautomer,

but the enol content can increase with solvent polarity.[12]
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Acetonitrile (CH₃CN) + Base (B⁻)

Deprotonation:
Formation of Nitrile Anion (⁻CH₂CN)

Nucleophilic Attack:
Anion attacks ester carbonyl (CH₃COOR)

Tetrahedral Intermediate

Elimination:
Alkoxide (⁻OR) is eliminated

3-Oxobutanenitrile (Keto form)

Deprotonation of Product:
(More acidic α-proton)

With Base (B⁻)

Product Enolate (Stable)

Acidic Work-up (H₃O⁺)

Final Product (3-Oxobutanenitrile)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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